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Compound of Interest

Compound Name: 5-Bromo-2-iodotoluene

Cat. No.: B045939

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 5-Bromo-2-iodotoluene. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices and build
confidence in chemical handling.

Physicochemical and Safety Data

A summary of key quantitative data for 5-Bromo-2-iodotoluene is presented below for easy
reference.

Property Value

Molecular Formula C7HeBrlI[1][2]

Molecular Weight 296.93 g/mol [2][3]

CAS Number 116632-39-4[1][2]

Appearance Cle'ar slightly y.eIIow .to light red-pink liquid or
white to off-white solid[1][4]

Density 2.08 g/mL at 25 °CJ[2]

Boiling Point 263 °C[2]

Flash Point 110 °C (230 °F) - closed cup[2]

Refractive Index n20/D 1.65[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-2-iodotoluene is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][3] Adherence to the following PPE
guidelines is mandatory to minimize exposure.

PPE Category Specification Rationale
] Chemical safety goggles or Protects eyes from splashes
Eye Protection _ _ _
face shield.[1][5] and contact with the chemical.
] Chemical-resistant gloves Prevents skin contact and
Hand Protection o ]
(e.g., Nitrile). absorption.[1][5]

Laboratory coat or other ) o
_ _ ) _ Protects against contamination
Body Protection suitable protective clothing.[1]

[5]L6]

of personal clothing and skin.

Use only in a well-ventilated
area or under a chemical fume
hood. If ventilation is ] )
) ) ) o Prevents inhalation of vapors
Respiratory Protection insufficient, use an approved dust
or dust.
respirator with a suitable filter

(e.g., type ABEK (EN14387)).
[1][2]

Safe Handling and Storage Workflow

The following diagram illustrates the essential workflow for the safe handling and storage of 5-
Bromo-2-iodotoluene.
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Safe Handling Workflow for 5-Bromo-2-iodotoluene

Receiving and Inspection
- Inspect container for damage
- Verify label

Store Appropriately

Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from light and incompatible materials

In Case of Spill Post-Experiment

Contain and Dispose Dispose of Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-Bromo-2-iodotoluene.

Experimental Protocol: Step-by-Step Handling

1. Preparation and Precautionary Measures:

o Ensure that a safety shower and eyewash station are readily accessible and in working
order.[5]
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Work exclusively in a well-ventilated chemical fume hood.[6]

Assemble all necessary equipment and reagents before commencing work to minimize
movement and potential for spills.

Don all required Personal Protective Equipment (PPE) as detailed in the table above.
. Handling the Chemical:
When handling the solid form, avoid creating dust.

If transferring the substance, use appropriate tools (e.g., spatula, scoop) and ensure all
containers are clearly labeled.

Keep the container tightly closed when not in use to prevent exposure to moisture and light.

[1][5]
. First Aid Measures:

If on skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[5][7] Remove contaminated clothing and wash it before reuse.[1] If skin irritation
occurs, seek medical advice.[1][7]

If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[5] If eye irritation persists,
get medical attention.[1][7]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, call a POISON CENTER or doctor.[5]

If swallowed: Rinse mouth with water.[5] Seek immediate medical attention.
. Spill Response:
In the event of a spill, evacuate the immediate area.

Wearing full PPE, absorb the spill with an inert, non-combustible material such as sand or
vermiculite.[5]
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Collect the absorbed material into a tightly sealed and properly labeled container for
disposal.[6]

Prevent the spilled material from entering drains or waterways.[6]

Decontaminate the spill area thoroughly.

Disposal Plan

As a halogenated organic compound, 5-Bromo-2-iodotoluene requires specific disposal

procedures.

Waste Collection: All waste containing 5-Bromo-2-iodotoluene, including contaminated
disposables and spill cleanup materials, must be collected in a dedicated, clearly labeled
"Halogenated Organic Waste" container.[8]

Container Management: Ensure the waste container is kept tightly sealed and stored in a
designated, well-ventilated area, away from incompatible materials.

Final Disposal: Arrange for the disposal of the halogenated organic waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal company. Do not mix with non-halogenated waste streams.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-bromo-2-iodotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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